Cas no 1353969-47-7 ([(2-Acetylamino-cyclohexyl)-cyclopropyl-amino]-acetic acid)

• Product Name: [(2-Acetylamino-cyclohexyl)-cyclopropyl-amino]-acetic acid
• CAS No: 1353969-47-7
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• CID: 2159488
• Update Time: 2025-05-30

[(2-Acetylamino-cyclohexyl)-cyclopropyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(2-Acetylamino-cyclohexyl)-cyclopropyl-amino]-acetic acid
• 2-((2-Acetamidocyclohexyl)(cyclopropyl)amino)acetic acid
• AM93654
• [(2-Acetylaminocyclohexyl)cyclopropylamino]acetic acid

• Inchi： 1S/C13H22N2O3/c1-9(16)14-11-4-2-3-5-12(11)15(8-13(17)18)10-6-7-10/h10-12H,2-8H2,1H3,(H,14,16)(H,17,18)
• InChI Key： GGNLZSJAXLXQDL-UHFFFAOYSA-N
• SMILES： OC(CN(C1CCCCC1NC(C)=O)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 328
• Topological Polar Surface Area: 69.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [(2-Acetylamino-cyclohexyl)-cyclopropyl-amino]-acetic acid

[(2-Acetylamino-cyclohexyl)-cyclopropyl-amino]-acetic Acid: A Comprehensive Overview

The compound with CAS No. 1353969-47-7, known as [(2-Acetylamino-cyclohexyl)-cyclopropyl-amino]-acetic acid, has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This compound is a derivative of acetic acid, featuring a complex structure that includes a cyclohexyl group, a cyclopropyl group, and an acetylamino substituent. Its intricate molecular architecture makes it a promising candidate for research in drug discovery, materials science, and chemical synthesis.

Recent studies have highlighted the importance of [(2-Acetylamino-cyclohexyl)-cyclopropyl-amino]-acetic acid in the development of novel therapeutic agents. The presence of the cyclohexyl group introduces rigidity and stability to the molecule, while the cyclopropyl group contributes to its unique electronic properties. These features make the compound an ideal candidate for exploring its potential as a ligand in metal complexes or as a building block in organic synthesis.

One of the most exciting developments involving this compound is its role in medicinal chemistry. Researchers have investigated its ability to act as a precursor for bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. For instance, studies have shown that derivatives of [(2-Acetylamino-cyclohexyl)-cyclopropyl-amino]-acetic acid can modulate the activity of key enzymes involved in metabolic pathways, offering new avenues for treating metabolic disorders.

The synthesis of [(2-Acetylamino-cyclohexyl)-cyclopropyl-amino]-acetic acid involves a multi-step process that combines principles from organic chemistry and catalysis. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, making it more accessible for large-scale research and industrial applications. The use of transition metal catalysts has been particularly effective in facilitating key transformations during the synthesis process.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. Its unique structure lends itself well to applications in polymer chemistry, where it can serve as a monomer or crosslinking agent. Recent research has demonstrated that polymers incorporating [(2-Acetylamino-cyclohexyl)-cyclopropyl-amino]-acetic acid exhibit improved mechanical properties and thermal stability, making them suitable for use in high-performance materials.

The versatility of [(2-Acetylamino-cyclohexyl)-cyclopropyl-amino]-acetic acid is further underscored by its role in bioconjugation chemistry. Its amino and carboxylic acid functionalities make it an ideal substrate for coupling reactions with biomolecules such as proteins and nucleic acids. This capability has opened new possibilities in the development of biosensors, drug delivery systems, and diagnostic tools.

Looking ahead, the continued exploration of [(2-Acetylamino-cyclohexyl)-cyclopropyl-amino]-acetic acid is expected to yield even more groundbreaking discoveries. Its unique combination of structural features and functional groups positions it as a valuable tool in both academic research and industrial innovation. As researchers continue to uncover its potential, this compound is poised to play a pivotal role in shaping the future of chemistry and related disciplines.